Cas no 2034485-35-1 (2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine)

• Product Name: 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine
• CAS No: 2034485-35-1
• MF: C₁₅H₁₇Cl₂N₃O₂S₂
• MW: 406.350378751755
• CID: 5378220
• Update Time: 2025-06-13

2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine

• Inchi： 1S/C15H17Cl2N3O2S2/c1-10(2)19-8-14(18-9-19)24(21,22)20-5-6-23-15(20)11-3-4-12(16)13(17)7-11/h3-4,7-10,15H,5-6H2,1-2H3
• InChI Key： SRAFCPZRNORSPU-UHFFFAOYSA-N
• SMILES： S1CCN(S(C2=CN(C(C)C)C=N2)(=O)=O)C1C1=CC=C(Cl)C(Cl)=C1

Additional information on 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine

Introduction to 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine (CAS No. 2034485-35-1)

2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 2034485-35-1, represents a novel molecular scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, including its sulfonyl group and the presence of a imidazol ring system, make it an intriguing candidate for further investigation in drug discovery and therapeutic intervention.

The chemical structure of 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine is characterized by a thiazolidine core, which is a five-membered heterocyclic ring containing sulfur and nitrogen atoms. This core structure is known to exhibit various biological activities due to its ability to interact with biological targets in complex ways. The presence of the sulfonyl group at the 3-position of the thiazolidine ring enhances the electrophilicity of the molecule, making it a potential probe for studying enzyme inhibition and receptor binding mechanisms.

The aromatic ring system at the 2-position, specifically the 3,4-dichlorophenyl moiety, introduces additional electronic and steric properties that can influence the compound's bioactivity. Chloro substituents are often employed in medicinal chemistry to modulate lipophilicity and metabolic stability, thereby improving pharmacokinetic profiles. The combination of these structural elements suggests that 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine may exhibit a range of biological activities relevant to therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential bioactivities of such compounds with greater accuracy. The imidazol ring system in particular has been extensively studied for its role in drug design due to its prevalence in biologically active molecules. The incorporation of a propyl group at the 1-position of the imidazole ring further diversifies the structural landscape of this compound, potentially leading to unique interactions with biological targets.

One of the most promising areas of investigation for 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammation is a complex biological process that plays a key role in various diseases, including cancer and autoimmune disorders. By targeting specific enzymes that modulate inflammatory responses, this compound could offer a novel therapeutic approach for managing these conditions.

Moreover, the structural features of this compound make it a valuable tool for studying protein-ligand interactions at a molecular level. The combination of computational methods with experimental techniques has allowed researchers to gain insights into how this molecule might bind to biological targets such as kinases and transcription factors. These studies have revealed that the sulfonyl group and the imidazol ring system are critical for mediating binding affinity and specificity.

In vitro studies have demonstrated that derivatives of thiazolidine-based compounds can exhibit potent inhibitory effects on various enzymes relevant to human health. For instance, modifications to the sulfonyl group have been shown to enhance binding affinity while maintaining selectivity against off-target proteins. This underscores the importance of fine-tuning molecular structures to optimize pharmacological properties.

The synthesis of 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while minimizing unwanted side reactions. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently.

The pharmacokinetic properties of this compound are also under scrutiny to ensure its suitability for therapeutic use. Factors such as solubility, stability, and metabolic clearance rates are critical determinants of drug efficacy and safety. Preliminary studies suggest that modifications to the propyl group could enhance solubility while maintaining bioactivity, making it a promising candidate for further development.

As research in medicinal chemistry continues to evolve, compounds like 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yl)sulfonyl-1,3-thiazolidine will play an increasingly important role in drug discovery efforts. The ability to rationally design molecules with specific bioactivities relies on our understanding of structure-function relationships at a molecular level. Advances in synthetic chemistry and biophysical techniques are enabling researchers to explore new chemical spaces with greater confidence.

The potential applications of this compound extend beyond traditional therapeutic areas into fields such as agrochemicals and material science. By leveraging its unique structural features, researchers are exploring novel ways to harness its properties for non-pharmaceutical uses. This interdisciplinary approach highlights the versatility of organic compounds like 2-(3,4-dichlorophenyl)-3-(1-propan-2-ylimidazol-4-yli)sulfonyl - 1 , 3 - thiazolid ine ( CAS No . 203 44 85 - 35 - 1 ).

In conclusion, 2 - ( 3 , 4 - dichlorophenyl ) - 3 - ( 1 - propan - 2 - ylimid az ol - 4 - yls ul fon y l ) - 1 , 3 - thi az oli dine ( CAS No . 20344 85 -35 -1) represents a structurally fascinating molecule with significant potential for further exploration in pharmaceutical research . Its unique combination o f functional groups makes it an attractive scaffold f or developing new bioactive m olecules . As our understanding o f m olec u lar interactions grows , so too does our ability t o harness compou nd s like thi s f or t herapeutic pur poses . The future o f drug discovery will undoubtedly be shaped by innovative compou nd s like thi s one , offering hope f or n ew treatm ents an d bet ter health outcomes . p >